![molecular formula C12H11F3N4S B4540253 N-(1-methyl-1H-pyrazol-3-yl)-N'-[2-(trifluoromethyl)phenyl]thiourea](/img/structure/B4540253.png)
N-(1-methyl-1H-pyrazol-3-yl)-N'-[2-(trifluoromethyl)phenyl]thiourea
Description
Synthesis Analysis
Thiourea derivatives, including those with a pyrazole ring, are typically synthesized through reactions involving acylisothiocyanates and different acyl chlorides, as demonstrated in the one-pot synthesis of similar compounds (Zhang, He, Xu, & Zhong, 2011). The synthesis can be accomplished with good yields, highlighting the efficiency of the process.
Molecular Structure Analysis
The molecular structure of these compounds can be characterized using techniques like X-ray crystallography. For instance, similar compounds have been studied, showing dihedral angles and coplanar arrangements of the pyrazole and phenyl groups, which influence the overall molecular conformation (Du, Du, An, & Li, 2008).
Chemical Reactions and Properties
The chemical reactivity of thiourea derivatives with pyrazole rings involves various reactions, such as interaction with different reagents to form new compounds. For example, the synthesis of 3-Methyl-4-aryl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-6-thiols illustrates such reactivity (Metwally & Younes, 1986).
Physical Properties Analysis
The physical properties of these compounds can be studied through their crystal structure, as seen in the case of N-[(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)carbonyl]-N′-(4-hydroxyphenyl)thiourea (Du et al., 2008). Such studies can reveal insights into molecular alignment and interactions.
Chemical Properties Analysis
The chemical properties, such as reactivity and stability, can be inferred from the reactions these compounds undergo. Studies on similar thiourea derivatives show that they can participate in a range of chemical reactions, forming various heterocyclic systems with biological activities (Youssef et al., 2008).
properties
IUPAC Name |
1-(1-methylpyrazol-3-yl)-3-[2-(trifluoromethyl)phenyl]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F3N4S/c1-19-7-6-10(18-19)17-11(20)16-9-5-3-2-4-8(9)12(13,14)15/h2-7H,1H3,(H2,16,17,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUOOPGUROLPBFK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)NC(=S)NC2=CC=CC=C2C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F3N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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